Cas no 1361820-13-4 (3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine)

• Product Name: 3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine
• CAS No: 1361820-13-4
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4921904
• Update Time: 2025-06-25

3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine

• Inchi： 1S/C12H8Cl2FNO/c1-17-12-11(5-10(15)6-16-12)7-2-8(13)4-9(14)3-7/h2-6H,1H3
• InChI Key： WLSXPDOFQUAKIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC(=CN=C1OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Additional information on 3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine

3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine: An Overview of a Promising Compound (CAS No. 1361820-13-4)

3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine (CAS No. 1361820-13-4) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer. This article provides a comprehensive overview of 3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine is a substituted pyridine derivative with a molecular formula of C₁₂H₈Cl₂FNO. The compound features a pyridine ring with a 3,5-dichlorophenyl substituent at the 3-position and a 5-fluoro substituent at the 5-position. Additionally, it has a methoxy group at the 2-position. These functional groups contribute to the compound's unique chemical properties and biological activities. The presence of chlorine and fluorine atoms enhances its lipophilicity, which is crucial for crossing biological membranes and reaching target sites within cells.

The molecular weight of 3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine is approximately 279.09 g/mol. It is typically synthesized through multi-step reactions involving aromatic substitution and pyridine ring formation. The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis Methods

The synthesis of 3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine involves several key steps. One common approach is to start with a substituted aniline or phenol and undergo a series of reactions to form the desired pyridine derivative. For instance, the reaction sequence might include:

• Nitration of 3,5-dichlorophenol to form 3,5-dichloro-4-nitrophenol.
• Methylation of 3,5-dichloro-4-nitrophenol to introduce the methoxy group.
• Cyclization to form the pyridine ring using appropriate reagents such as ammonia or amines.
• Fluorination at the 5-position using selective fluorinating agents.

This synthetic route allows for precise control over the substitution pattern and ensures high purity of the final product. Recent advancements in synthetic chemistry have also explored alternative methods to improve yield and reduce environmental impact.

Biological Activities

3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine has been extensively studied for its biological activities. One of its most notable properties is its ability to modulate neurotransmitter systems in the brain. Research has shown that this compound can act as an agonist or antagonist at specific receptors, making it a potential candidate for treating neurological disorders such as depression, anxiety, and Alzheimer's disease.

In addition to its neuropharmacological effects, 3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine has demonstrated promising anticancer properties. Studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The exact mechanisms underlying these effects are still under investigation but are believed to involve interactions with key signaling pathways such as PI3K/AKT and MAPK/ERK.

Clinical Applications and Research Developments

The potential clinical applications of 3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine are currently being explored through preclinical studies and early-stage clinical trials. In preclinical models of depression and anxiety, this compound has shown significant efficacy in reducing symptoms without causing severe side effects. These findings have led to increased interest in its use as an adjunct therapy or alternative to existing treatments.

In cancer research, preliminary data from in vitro and in vivo studies suggest that 3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine could be effective against several types of cancer, including breast cancer, lung cancer, and colorectal cancer. Ongoing clinical trials are evaluating its safety and efficacy in human subjects.

Safety Considerations

Safety is a critical aspect of any drug development process. Preclinical toxicity studies have indicated that 3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine is generally well-tolerated at therapeutic doses. However, like all compounds under investigation for medical use, it must undergo rigorous safety testing before it can be approved for widespread use.

Potential side effects may include gastrointestinal disturbances and changes in liver function markers. These effects are typically dose-dependent and reversible upon discontinuation of treatment. Continuous monitoring during clinical trials will help identify any unforeseen adverse reactions and guide dosing regimens.

Conclusion

3-(3,5-Dichlorophenyl)-5-fluoro-2-methoxypyridine (CAS No. 1361820-13-4) represents a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating neurological disorders and cancer make it an exciting candidate for drug development. As research progresses, it is likely that new insights into its mechanisms of action will emerge, leading to optimized therapeutic strategies.